Cas no 1040632-59-4 (N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-ethylphenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
- N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
-
- Inchi: 1S/C23H21N3O2S2/c1-3-15-8-7-11-17(12-15)24-19(27)14-30-23-25-20-18(16-9-5-4-6-10-16)13-29-21(20)22(28)26(23)2/h4-13H,3,14H2,1-2H3,(H,24,27)
- InChI Key: UENBZKKBIVVFAL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(CC)=C1)(=O)CSC1N(C)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-4991-2μmol |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-5μmol |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-10μmol |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-20μmol |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-1mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-2mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-3mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-4mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-5mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-4991-10mg |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
1040632-59-4 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
Comprehensive Overview of N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1040632-59-4)
The compound N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, identified by its CAS No. 1040632-59-4, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[3,2-d]pyrimidine core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide aligns with this trend, as its molecular architecture suggests high selectivity and potency. The compound's sulfanylacetamide moiety further enhances its binding affinity, making it a subject of interest for drug discovery programs focused on oncology and inflammatory diseases.
The synthesis of CAS No. 1040632-59-4 involves multi-step organic reactions, including the formation of the thieno[3,2-d]pyrimidine scaffold and subsequent functionalization. This process underscores the compound's complexity and the need for meticulous characterization. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research and development settings.
From a pharmacological perspective, N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide exhibits promising bioactivity in preclinical studies. Its ability to interfere with specific enzymatic processes has been demonstrated in vitro, highlighting its potential as a lead compound for further optimization. Researchers are also exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for clinical development.
The growing interest in personalized medicine and targeted drug delivery has further amplified the relevance of compounds like CAS No. 1040632-59-4. As the scientific community continues to unravel the molecular mechanisms underlying various diseases, the need for tailored therapeutic agents becomes increasingly apparent. This compound, with its modular design, offers a versatile platform for structural modifications, enabling researchers to fine-tune its properties for specific applications.
In addition to its therapeutic potential, N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is also a valuable tool for chemical biology studies. Its ability to selectively bind to certain proteins makes it an excellent probe for investigating signaling pathways and protein-protein interactions. Such insights are invaluable for understanding disease pathogenesis and identifying new therapeutic targets.
The compound's patent landscape and intellectual property status are also areas of interest for pharmaceutical companies and academic institutions. Protecting innovations in drug discovery is crucial for fostering collaboration and ensuring that promising compounds like CAS No. 1040632-59-4 reach their full potential. Recent filings and publications related to this compound reflect its growing importance in the field.
As the search for novel bioactive molecules intensifies, N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide stands out as a compelling example of how structural ingenuity can yield compounds with significant therapeutic promise. Its continued exploration will likely contribute to breakthroughs in drug development and our understanding of complex biological systems.
1040632-59-4 (N-(3-ethylphenyl)-2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)